N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)ethanediamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]oxamide
• InChI: InChI=1S/C20H18N2O5S2/c23-14(18-4-3-17(29-18)13-5-6-28-10-13)9-22-20(25)19(24)21-8-12-1-2-15-16(7-12)27-11-26-15/h1-7,10,14,23H,8-9,11H2,(H,21,24)(H,22,25)
• InChI Key: OCIZJTGFMSFSOU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=O)NCC(C3=CC=C(S3)C4=CSC=C4)O
• Molecular Formula: C20H18N2O5S2
• Molecular Weight: 430.5 g/mol

Description

The compound contains several interesting structural features. It has a 1,3-benzodioxol-5-yl group, which is a common motif in many bioactive molecules. It also contains a bithiophene group, which is often found in organic semiconducting materials.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related compounds involving similar structural elements like 1,3-benzodioxol and bithiophene has been explored in various studies. For instance, the synthesis of N,N'-Bis[trans-2-phenyl-5-(triphenylstannylmethoxymethyl)-1,3-dioxan-5-yl]ethanediamide revealed insights into the molecular geometry and bonding characteristics of such compounds (Ross, Wardell, Low, & Ferguson, 1996).

Electronic and Optical Properties

• Research on ethynyl-bridged polythiophenes, which include bithiophene units, has been conducted to understand their luminescent and electrochemical behavior. These studies are crucial for applications in electronic and photonic devices (Krompiec et al., 2013).

Pharmaceutical Research

• Although not directly related to the specific compound , studies on similar compounds with benzodioxol moieties have explored their potential in pharmaceutical applications. For example, research on compounds like 4-hydroxy-3-(5-methyl-3-isoxazolylcarbamoyl)-2-methyl-2H-1,2-benzothiazine 1,1-dioxide, which shares structural similarities, has highlighted their anti-inflammatory properties (Matson, 1990).

Chemical Rearrangements

• The study of chemical rearrangements in similar compounds has been insightful for understanding the chemical behavior and potential applications of complex organic molecules. For example, the reduction of N-benzyl-2-cyano-2-(hydroxyimino)acetamide, which bears resemblance in its structure, helped in understanding the Beckmann-type rearrangement processes (Darling & Chen, 1978).